N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide

• Molecular Formula: C15H21BrN2O
• Molecular Weight: 325.24 g/mol
• IUPAC Name: N-(4-bromophenyl)-3-[ethyl(2-methylprop-2-enyl)amino]propanamide
• InChI: InChI=1S/C15H21BrN2O/c1-4-18(11-12(2)3)10-9-15(19)17-14-7-5-13(16)6-8-14/h5-8H,2,4,9-11H2,1,3H3,(H,17,19)
• InChI Key: KCXRQPMTZUFUEF-UHFFFAOYSA-N
• SMILES: CCN(CCC(=O)NC1=CC=C(C=C1)Br)CC(=C)C

Description

N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide, also known as BRD-7929, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of drugs known as bromodomain and extraterminal (BET) inhibitors, which have been shown to have anti-tumor and anti-inflammatory properties.

Mechanism of Action

N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide works by inhibiting the BET family of proteins, which play a role in regulating gene expression. By inhibiting these proteins, N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide can alter the expression of genes involved in cell growth and inflammation, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been shown to have several biochemical and physiological effects. In addition to its anti-tumor and anti-inflammatory properties, N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as reduce the production of cytokines that contribute to inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide in lab experiments is its specificity for BET proteins, which allows researchers to study the effects of inhibiting these proteins without affecting other cellular processes. However, one limitation is that the compound may not be suitable for use in vivo due to its low solubility and bioavailability.

Future Directions

There are several potential future directions for research on N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide. One area of interest is its potential as a treatment for cancer, particularly in combination with other anti-cancer drugs. Another area of interest is its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis. Additionally, researchers may investigate the effects of N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide on other cellular processes and pathways, as well as develop more potent and bioavailable derivatives of the compound.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide involves a multi-step process that begins with the reaction of 4-bromoaniline with ethyl acetoacetate to form 4-bromo-N-ethyl-3-oxobutanamide. This intermediate is then reacted with 2-methyl-2-propen-1-amine to form the final product, N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide.

Scientific Research Applications

N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has been the subject of several scientific studies, with researchers investigating its potential therapeutic applications. One study found that N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide inhibits the growth of cancer cells in vitro and in vivo, suggesting that it may have anti-tumor properties. Another study found that N-(4-bromophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.